Cas no 1402-82-0 (amfomycin)

• Product name: amfomycin
• CAS No: 1402-82-0
• MF: C₅₈H₉₁N₁₃O₂₀
• MW: 1290.41824
• CID: 1287743
• PubChem ID: 5458513

amfomycin Chemical and Physical Properties

Names and Identifiers

• amfomycin
• Amphomycin
• Nsc267431
• 1402-82-0

• Inchi： InChI=1S/C58H91N13O20/c1-8-30(4)18-13-11-9-10-12-14-21-39(72)63-36(26-44(79)80)51(83)69-48-33(7)62-52(84)38-20-17-23-71(38)56(88)45(29(2)3)67-55(87)47(32(6)59)66-41(74)28-61-49(81)34(24-42(75)76)64-40(73)27-60-50(82)35(25-43(77)78)65-54(86)46(31(5)58(90)91)68-53(85)37-19-15-16-22-70(37)57(48)89/h12,14,29-38,45-48H,8-11,13,15-28,59H2,1-7H3,(H,60,82)(H,61,81)(H,62,84)(H,63,72)(H,64,73)(H,65,86)(H,66,74)(H,67,87)(H,68,85)(H,69,83)(H,75,76)(H,77,78)(H,79,80)(H,90,91)/b14-12-/t30?,31-,32?,33+,34-,35-,36-,37+,38-,45-,46-,47+,48-/m0/s1
• InChI Key： WAFOSUDOWLQGBG-YZAYYAESSA-N
• SMILES： CCC(C)CCCCCC=CCC(=O)NC(CC(=O)O)C(=O)NC1C(NC(=O)C2CCCN2C(=O)C(NC(=O)C(NC(=O)CNC(=O)C(NC(=O)CNC(=O)C(NC(=O)C(NC(=O)C3CCCCN3C1=O)C(C)C(=O)O)CC(=O)O)CC(=O)O)C(C)N)C(C)C)C

Computed Properties

• Exact Mass: 1289.65000
• Monoisotopic Mass: 1289.650332
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 91
• Rotatable Bond Count: 37
• Complexity: 2710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 498

Experimental Properties

• Density: 1.0985 (rough estimate)
• Boiling Point: 854.06°C (rough estimate)
• Flash Point: 977.9°C
• Refractive Index: 1.6700 (estimate)
• PSA: 506.84000
• LogP: 0.52660
• Specific Rotation: D25 +7.5° (c = 1 at pH 6)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides